N-(3-fluoro-4-methylphenyl)-2-(2-furyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-(furan-2-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H17FN2O2/c1-11-6-7-12(10-13(11)17)18-16(20)19-8-2-4-14(19)15-5-3-9-21-15/h3,5-7,9-10,14H,2,4,8H2,1H3,(H,18,20)
• InChI Key: ZNODJXKCVXBSQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCCC2C3=CC=CO3)F
• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-(2-furyl)-1-pyrrolidinecarboxamide, also known as "FMF-1," is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FMF-1 is a pyrrolidine-based compound that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of FMF-1 is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In Alzheimer's disease research, FMF-1 has been shown to inhibit the aggregation of amyloid-beta peptides by binding to the peptides and preventing them from forming toxic oligomers. In cancer research, FMF-1 has been shown to inhibit the activity of various enzymes and proteins involved in cell growth and division, including tubulin and topoisomerase II.
Biochemical and Physiological Effects:
FMF-1 has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and division, the inhibition of amyloid-beta peptide aggregation, and the induction of apoptosis (programmed cell death). In cancer research, FMF-1 has been shown to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease research, FMF-1 has been shown to inhibit the toxicity of amyloid-beta peptides and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of using FMF-1 in lab experiments is its potential as a therapeutic agent for various diseases, including Alzheimer's disease and cancer. Another advantage is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation of using FMF-1 in lab experiments is its potential toxicity, which may limit its use in vivo. Another limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for further research on FMF-1. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential as a therapeutic agent for other diseases, such as Parkinson's disease and Huntington's disease. Additionally, further research is needed to determine the toxicity and pharmacokinetics of FMF-1, which will be important for its development as a therapeutic agent. Finally, research is needed to optimize the synthesis method of FMF-1 and develop more efficient and cost-effective methods for production.

Scientific Research Applications

FMF-1 has potential applications in various fields, including neuroscience and cancer research. In neuroscience, FMF-1 has been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease. FMF-1 has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to contribute to the development of Alzheimer's disease. In cancer research, FMF-1 has been studied for its potential use as a chemotherapeutic agent. FMF-1 has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.